Cas no 38160-57-5 (Butanal, 3-(dodecylthio)-)
Butanal, 3-(dodecylthio)- structure
Product Name:Butanal, 3-(dodecylthio)-
CAS No:38160-57-5
MF:C16H32OS
MW:272.489684104919
CID:291547
PubChem ID:13005022
Update Time:2025-04-19
Butanal, 3-(dodecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 3-(dodecylthio)-
- 3-dodecylsulfanylbutanal
- 38160-57-5
- DTXSID60514850
- SCHEMBL10506256
- 3-(DODECYLSULFANYL)BUTANAL
- YGEJUVMXILWFOT-UHFFFAOYSA-N
- 3-(n-Dodecylthio)-n-butanal
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- Inchi: 1S/C16H32OS/c1-3-4-5-6-7-8-9-10-11-12-15-18-16(2)13-14-17/h14,16H,3-13,15H2,1-2H3
- InChI Key: YGEJUVMXILWFOT-UHFFFAOYSA-N
- SMILES: S(C(C)CC=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 272.21738681g/mol
- Monoisotopic Mass: 272.21738681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 42.4Ų
Butanal, 3-(dodecylthio)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
38160-57-5 (Butanal, 3-(dodecylthio)-) Related Products
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